N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-methylbenzamide

• IUPAC Name: N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-methylbenzamide
• InChI: InChI=1S/C17H14FN3OS2/c1-11-5-4-7-12(9-11)15(22)19-16-20-21-17(24-16)23-10-13-6-2-3-8-14(13)18/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key: VCXICBDDVBFRLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3F
• Molecular Formula: C17H14FN3OS2
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized using microwave-assisted conditions due to their energy efficiency and high yields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. Some general properties might include its molecular weight, solubility, melting point, and boiling point.

Scientific Research Applications

Antifungal Activity

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Bioisosteric Modifications

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Herbicidal Activity

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Other Bioactivities

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Structural Characterization

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some 1,2,4-triazole derivatives have been studied for their potential as anti-tumor agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential uses. For example, similar compounds have been studied for their potential as anti-tumor agents.